Cas no 74551-01-2 (Benzenamine, 2-[[(4-aminophenyl)methyl]thio]-)

Benzenamine, 2-[[(4-aminophenyl)methyl]thio]- structure
74551-01-2 structure
Product Name:Benzenamine, 2-[[(4-aminophenyl)methyl]thio]-
CAS No:74551-01-2
MF:C13H14N2S
MW:230.328661441803
CID:540843
PubChem ID:71403960
Update Time:2025-04-19

Benzenamine, 2-[[(4-aminophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[[(4-aminophenyl)methyl]thio]-
    • 2-[(4-aminophenyl)methylsulfanyl]aniline
    • DTXSID90824833
    • 2-{[(4-Aminophenyl)methyl]sulfanyl}aniline
    • 74551-01-2
    • Inchi: 1S/C13H14N2S/c14-11-7-5-10(6-8-11)9-16-13-4-2-1-3-12(13)15/h1-8H,9,14-15H2
    • InChI Key: QWAZVFXYTZBIHW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1N)CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 230.08792
  • Monoisotopic Mass: 230.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 77.3Ų

Experimental Properties

  • PSA: 52.04
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